Cas no 2229491-07-8 (4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid)

4-Hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative characterized by its unique tetrafluoroethyl substituent and hydroxyl-carboxylic acid functionality. This compound exhibits enhanced stability and polarity due to the presence of fluorine atoms, making it suitable for applications in medicinal chemistry and advanced material synthesis. The hydroxyl and carboxylic acid groups provide reactive sites for further derivatization, enabling its use as a versatile intermediate in organic synthesis. Its fluorinated structure may also contribute to improved metabolic resistance in pharmaceutical contexts. The compound's structural features suggest potential utility in designing bioactive molecules or specialty polymers with tailored properties.
4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid structure
2229491-07-8 structure
Product Name:4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid
CAS No:2229491-07-8
MF:C9H12F4O3
MW:244.183397293091
CID:6485550
PubChem ID:165715061
Update Time:2025-10-23

4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid
    • EN300-1947444
    • 2229491-07-8
    • Inchi: 1S/C9H12F4O3/c10-6(11)9(12,13)8(7(15)16)3-1-5(14)2-4-8/h5-6,14H,1-4H2,(H,15,16)
    • InChI Key: BOWVVBSEKKEBBB-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(C1(C(=O)O)CCC(CC1)O)F

Computed Properties

  • Exact Mass: 244.07225689g/mol
  • Monoisotopic Mass: 244.07225689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.5Ų

4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid

4-Hydroxy-1-(1,1,2,2-Tetrafluoroethyl)Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2229491-07-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclohexane derivatives and features a unique combination of functional groups, including a hydroxyl group and a tetrafluoroethyl substituent. Its structure is characterized by a cyclohexane ring with a carboxylic acid group at position 1 and a hydroxyl group at position 4. The tetrafluoroethyl group further enhances its chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of fluorinated compounds like 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid in the field of drug delivery systems. The presence of fluorine atoms in the tetrafluoroethyl group contributes to increased lipophilicity and stability, which are crucial for designing drugs with improved bioavailability. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of antiviral and anticancer agents. The compound's ability to undergo various chemical transformations makes it a versatile building block in organic synthesis.

In addition to its pharmaceutical applications, 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid has shown promise in materials science. Its unique combination of hydrophilic and hydrophobic groups allows for the creation of amphiphilic materials with potential applications in nanotechnology. Recent advancements in self-assembling monolayers and polymer synthesis have utilized this compound as a key component due to its ability to form stable structures under varying conditions.

The synthesis of 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has significantly improved the efficiency of key steps such as cross-coupling reactions and ring-forming processes.

Beyond its chemical synthesis and applications, the environmental impact of this compound has also been a topic of interest. Studies have examined its biodegradation pathways under various environmental conditions. Results indicate that while the compound exhibits moderate persistence in certain ecosystems, its fluorinated nature does not pose significant risks to aquatic life when used responsibly.

In conclusion, 4-hydroxy-1-(1,1,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.

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